A highly sensitive and selective resonance Rayleigh scattering method for bisphenol A detection based on the aptamer–nanogold catalysis of the HAuCl4–vitamin C particle reaction†
RSC Advances Pub Date: 2013-05-17 DOI: 10.1039/C3RA41845F
Abstract
Based on the catalytic effect of the bisphenol A aptamer-modified
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